Cas no 1368654-26-5 (2-(4-(Sec-Butyl)phenyl)acrylic acid)

• Product Name: 2-(4-(Sec-Butyl)phenyl)acrylic acid
• CAS No: 1368654-26-5
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 4780367
• Update Time: 2023-08-17

2-(4-(Sec-Butyl)phenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(sec-Butyl)phenyl)acrylic acid
• 2-(4-(Sec-Butyl)phenyl)acrylic acid

• Inchi： 1S/C13H16O2/c1-4-9(2)11-5-7-12(8-6-11)10(3)13(14)15/h5-9H,3-4H2,1-2H3,(H,14,15)
• InChI Key： DAWRRWLLCSAOFK-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1C=CC(=CC=1)C(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3